Cas no 2138271-84-6 (5-Cyclohexylthiophene-3-carboxamide)
5-Cyclohexylthiophene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 2138271-84-6
- EN300-766804
- 5-cyclohexylthiophene-3-carboxamide
- 5-Cyclohexylthiophene-3-carboxamide
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- Inchi: 1S/C11H15NOS/c12-11(13)9-6-10(14-7-9)8-4-2-1-3-5-8/h6-8H,1-5H2,(H2,12,13)
- InChI Key: FNBAFZRGQYAFHS-UHFFFAOYSA-N
- SMILES: S1C=C(C(N)=O)C=C1C1CCCCC1
Computed Properties
- Exact Mass: 209.08743528g/mol
- Monoisotopic Mass: 209.08743528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 71.3Ų
5-Cyclohexylthiophene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-766804-1.0g |
5-cyclohexylthiophene-3-carboxamide |
2138271-84-6 | 95% | 1.0g |
$1256.0 | 2024-05-22 | |
| Enamine | EN300-766804-0.05g |
5-cyclohexylthiophene-3-carboxamide |
2138271-84-6 | 95% | 0.05g |
$1056.0 | 2024-05-22 | |
| Enamine | EN300-766804-0.1g |
5-cyclohexylthiophene-3-carboxamide |
2138271-84-6 | 95% | 0.1g |
$1106.0 | 2024-05-22 | |
| Enamine | EN300-766804-0.25g |
5-cyclohexylthiophene-3-carboxamide |
2138271-84-6 | 95% | 0.25g |
$1156.0 | 2024-05-22 | |
| Enamine | EN300-766804-0.5g |
5-cyclohexylthiophene-3-carboxamide |
2138271-84-6 | 95% | 0.5g |
$1207.0 | 2024-05-22 | |
| Enamine | EN300-766804-2.5g |
5-cyclohexylthiophene-3-carboxamide |
2138271-84-6 | 95% | 2.5g |
$2464.0 | 2024-05-22 | |
| Enamine | EN300-766804-5.0g |
5-cyclohexylthiophene-3-carboxamide |
2138271-84-6 | 95% | 5.0g |
$3645.0 | 2024-05-22 | |
| Enamine | EN300-766804-10.0g |
5-cyclohexylthiophene-3-carboxamide |
2138271-84-6 | 95% | 10.0g |
$5405.0 | 2024-05-22 |
5-Cyclohexylthiophene-3-carboxamide Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 5-Cyclohexylthiophene-3-carboxamide
Comprehensive Analysis of 5-Cyclohexylthiophene-3-carboxamide (CAS No. 2138271-84-6): Properties, Applications, and Industry Trends
5-Cyclohexylthiophene-3-carboxamide (CAS No. 2138271-84-6) is a specialized organic compound gaining attention in pharmaceutical and material science research. This thiophene-based carboxamide derivative features a unique molecular structure combining a cyclohexyl moiety with a thiophene-3-carboxamide core, making it valuable for drug discovery and functional material development. Recent studies highlight its potential as a building block for small molecule inhibitors and organic semiconductors, aligning with growing interest in targeted therapies and flexible electronics.
The compound's structure-activity relationship (SAR) has become a focal point for researchers investigating heterocyclic compounds for medicinal chemistry. Its hydrogen bonding capacity through the carboxamide group and lipophilic character from the cyclohexyl ring enable diverse interactions with biological targets. In 2023, patent filings revealed derivatives of 5-Cyclohexylthiophene-3-carboxamide showing promise in modulating enzyme activity, particularly in metabolic disorder research—a hot topic given the global rise in diabetes and obesity cases.
From a synthetic chemistry perspective, CAS 2138271-84-6 demonstrates excellent stability under standard laboratory conditions, with a melting point range of 148-152°C. Its solubility profile—soluble in DMSO and DMF but limited in water—makes it suitable for high-throughput screening applications. Analytical data (HPLC purity >98%) confirms its utility as a research-grade chemical for precision studies. These characteristics address frequent search queries about compound stability and solubility parameters in pharmaceutical forums.
Material scientists are exploring 5-Cyclohexylthiophene-3-carboxamide derivatives for organic thin-film transistors (OTFTs), capitalizing on the thiophene ring's electron-rich properties. This aligns with the booming flexible electronics market projected to reach $87 billion by 2027. The compound's π-conjugated system shows promising charge transport characteristics when incorporated into polymeric materials, answering industry demands for sustainable alternatives to silicon-based components.
Quality control protocols for CAS 2138271-84-6 typically involve advanced characterization techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods verify the compound's structural integrity and purity—critical parameters frequently searched by analytical chemists. Recent method optimization studies published in the Journal of Heterocyclic Chemistry (2024) demonstrated improved synthetic yields up to 78% using palladium-catalyzed cross-coupling reactions.
Environmental and safety assessments indicate that 5-Cyclohexylthiophene-3-carboxamide requires standard laboratory precautions (gloves, goggles) but doesn't exhibit significant ecological toxicity. This safety profile makes it attractive compared to alternative heterocyclic building blocks with stricter handling requirements—a key consideration for researchers comparing synthetic options in online chemistry communities.
The commercial availability of 5-Cyclohexylthiophene-3-carboxamide through specialty chemical suppliers has increased by 40% since 2022, reflecting growing demand. Current pricing trends (approximately $120-150/gram at research quantities) position it as a mid-range fine chemical for academic and industrial labs. Suppliers often highlight its application in developing kinase inhibitors—one of the most searched drug classes in medicinal chemistry databases.
Future research directions may explore the compound's potential in photodynamic therapy agents or bioimaging probes, leveraging the thiophene moiety's optical properties. These applications align with trending searches about theranostic compounds in cancer research. Additionally, computational studies using molecular docking simulations could further elucidate its binding interactions with biological targets—a methodology gaining traction in computer-aided drug design (CADD) circles.
In conclusion, 5-Cyclohexylthiophene-3-carboxamide (CAS No. 2138271-84-6) represents a versatile scaffold bridging pharmaceutical and material science applications. Its balanced physicochemical properties, synthetic accessibility, and dual applicability in drug discovery and advanced materials ensure its continued relevance in chemical research. As interest grows in multifunctional compounds and structure-property relationships, this compound will likely remain a subject of active investigation across multiple scientific disciplines.
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